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Compound of Interest

Compound Name: Isoamyl lactate

Cat. No.: B106790

This technical guide provides a comprehensive overview of the key physical properties of
isoamyl lactate, specifically its density and boiling point. It is intended for researchers,
scientists, and professionals in drug development who require accurate and reliable data for
their work. This document includes a summary of quantitative data, detailed experimental
protocols for property determination, and a visualization of the relationships between the
properties and their measurement techniques.

Physical Properties of Isoamyl Lactate

Isoamyl lactate, also known as isopentyl lactate, is a carboxylic ester with a mild, sweet, and
oily aroma.[1][2] It is a colorless liquid at room temperature.[1] Understanding its physical
properties is crucial for its application in various industrial and research settings.

The density and boiling point of isoamyl lactate are summarized in the table below. These
values have been compiled from various sources to provide a reliable range.
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Physical Property Value Conditions
Density 0.958 - 0.974 g/cm3 @ 25.00 °C[3]
0.986 g/cm? Not Specified[1][2]

0.96 g/cm?3 (20/20)

Boiling Point 202.00 to 203.00 °C @ 760.00 mm Hg[3]
202.4 °C @ 760 mmHg[1][2]

202 °C Not Specified[4]

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties such as density and boiling point is fundamental
in chemical characterization. The following sections detail generalized experimental protocols
for these measurements.

The density of a liquid can be determined using several methods. The choice of method often
depends on the required accuracy and the amount of sample available. Common laboratory
procedures include the use of a pycnometer or the displacement method.[5]

Protocol using a Pycnometer:

o Cleaning and Drying: Thoroughly clean a pycnometer and its stopper with a suitable solvent,
followed by distilled water. Dry the pycnometer completely in an oven and allow it to cool to
room temperature in a desiccator.

o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper
using an analytical balance. Record this mass.

o Mass of Pycnometer with Sample: Fill the pycnometer with isoamyl lactate, ensuring no air
bubbles are trapped. Insert the stopper, allowing the excess liquid to overflow through the
capillary. Carefully wipe the outside of the pycnometer dry.

¢ Weighing: Weigh the filled pycnometer and record the mass.
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e Volume Determination: To determine the exact volume of the pycnometer, repeat the
procedure using a liquid of known density, such as deionized water.

o Calculation: The density (p) of isoamyl lactate is calculated using the formula: p =
(m_sample) / V where m_sample is the mass of the isoamyl lactate (mass of filled
pycnhometer - mass of empty pycnometer) and V is the volume of the pycnometer.

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[6] Distillation is a common and accurate method for
determining the boiling point of a volatile liquid.[7]

Protocol using Simple Distillation:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a heating mantle or water bath, a distillation head with a thermometer, a condenser,
and a receiving flask.

o Sample Placement: Place a small volume of isoamyl lactate and a few boiling chips into the
round-bottom flask.

o Thermometer Positioning: Position the thermometer in the distillation head such that the top
of the thermometer bulb is level with the bottom of the side arm leading to the condenser.

o Heating: Begin heating the flask gently. As the liquid boils, the vapor will rise and enter the
condenser.

o Temperature Reading: The temperature will rise and then stabilize as the vapor condenses.
This stable temperature is the boiling point of the liquid.[7] Record the temperature at which
the liquid is actively boiling and condensing.

o Pressure Correction: Note the atmospheric pressure during the experiment. If the pressure is
not 760 mmHg, a correction may be necessary to determine the normal boiling point.

Visualization of Methodological Relationships

The following diagram illustrates the logical flow from the physical properties of interest to the
experimental methods used for their determination.
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Physical Property Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Isoamyl Lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106790#isoamyl-lactate-physical-properties-density-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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